Cas no 879319-35-4 (2-chloro-1-4-(3,4-difluorobenzenesulfonyl)piperazin-1-ylethan-1-one)

• Product Name: 2-chloro-1-4-(3,4-difluorobenzenesulfonyl)piperazin-1-ylethan-1-one
• CAS No: 879319-35-4
• MF: C₁₂H₁₃ClF₂N₂O₃S
• MW: 338.758027791977
• MDL: MFCD08261056
• CID: 3108880
• PubChem ID: 9533926
• Update Time: 2025-06-11

2-chloro-1-4-(3,4-difluorobenzenesulfonyl)piperazin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(chloroacetyl)-4-[(3,4-difluorophenyl)sulfonyl]piperazine
• 2-chloro-1-4-(3,4-difluorobenzenesulfonyl)piperazin-1-ylethan-1-one
• EN300-22578
• G40818
• 879319-35-4
• AKOS001261222
• 2-chloro-1-[4-(3,4-difluorobenzenesulfonyl)piperazin-1-yl]ethan-1-one
• Z147647376
• 2-chloro-1-[4-(3,4-difluorophenyl)sulfonylpiperazin-1-yl]ethanone
• 2-CHLORO-1-[4-(3,4-DIFLUOROBENZENESULFONYL)PIPERAZIN-1-YL]ETHANONE
• UPCMLD0ENAT5568727:001

• MDL： MFCD08261056
• Inchi： 1S/C12H13ClF2N2O3S/c13-8-12(18)16-3-5-17(6-4-16)21(19,20)9-1-2-10(14)11(15)7-9/h1-2,7H,3-6,8H2
• InChI Key： HMCXQMCKARMTQF-UHFFFAOYSA-N
• SMILES： ClCC(N1CCN(CC1)S(C1C=CC(=C(C=1)F)F)(=O)=O)=O

Computed Properties

• Exact Mass: 338.0303475Da
• Monoisotopic Mass: 338.0303475Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-chloro-1-4-(3,4-difluorobenzenesulfonyl)piperazin-1-ylethan-1-one

Comprehensive Overview of 2-Chloro-1-[4-(3,4-Difluorobenzenesulfonyl)piperazin-1-yl]ethan-1-one (CAS No. 879319-35-4)

2-Chloro-1-[4-(3,4-difluorobenzenesulfonyl)piperazin-1-yl]ethan-1-one (CAS No. 879319-35-4) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to by its systematic name, features a piperazine core modified with a 3,4-difluorobenzenesulfonyl group and a chloroacetyl moiety. Its unique structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation.

The growing interest in sulfonamide-based compounds and fluorinated pharmaceuticals has positioned this molecule as a subject of extensive research. Researchers are increasingly exploring its potential in drug discovery, especially in the development of kinase inhibitors and GPCR-targeted therapies. The presence of fluorine atoms enhances its metabolic stability and binding affinity, aligning with current trends in rational drug design.

From a synthetic chemistry perspective, CAS No. 879319-35-4 exemplifies the strategic use of heterocyclic scaffolds in medicinal chemistry. Its piperazine ring provides a versatile platform for further functionalization, while the sulfonyl group contributes to improved solubility and pharmacokinetic properties. These attributes are critical in addressing challenges like drug resistance and off-target effects, which are frequently searched topics in AI-driven drug development forums.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent quality standards required for preclinical studies. The compound’s stability under various pH conditions and its compatibility with common organic solvents are also key considerations for industrial-scale production.

In the context of green chemistry, researchers are investigating eco-friendly synthetic routes for 879319-35-4 to minimize waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), a frequently searched topic in scientific and policy discussions. The compound’s potential applications in bioconjugation and proteomics further expand its relevance in life sciences.

As the demand for tailor-made intermediates grows, 2-chloro-1-[4-(3,4-difluorobenzenesulfonyl)piperazin-1-yl]ethan-1-one continues to attract attention from both academia and industry. Its role in high-throughput screening and fragment-based drug discovery underscores its importance in modern pharmaceutical R&D. Future studies may explore its utility in covalent inhibitor design, a trending topic in precision medicine.